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Compound of Interest

Compound Name: Dipentyl adipate

Cat. No.: B084547

CAS Number: 14027-78-2
IUPAC Name: dipentyl hexanedioate

This technical guide provides an in-depth overview of Dipentyl Adipate, a dialkyl ester of
adipic acid. The information is tailored for researchers, scientists, and professionals in drug
development, focusing on its chemical properties, synthesis, analytical methods, and
toxicological profile. While not extensively documented as a direct pharmaceutical excipient, its
properties are analogous to other dialkyl adipates used in various industrial and cosmetic
applications, and the broader class of adipate-based polymers is emerging in drug delivery
research.

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for Dipentyl Adipate. Toxicological data
is primarily based on studies of structurally similar dialkyl adipates, such as dibutyl adipate, and
is provided for context.

Table 1: Physicochemical Properties of Dipentyl Adipate
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Property Value Source
Molecular Formula C16H3004 --INVALID-LINK--
Molecular Weight 286.41 g/mol --INVALID-LINK--
- ) 326.60 °C (estimated at 760
Boiling Point --INVALID-LINK--
mmHg)
Melting Point -14 °C --INVALID-LINK--

. 0.4248 mg/L at 25 °C
Water Solubility (esimated) --INVALID-LINK--
estimate

logP (o/w) 5.026 (estimated) --INVALID-LINK--

Table 2: Summary of Toxicological Data for Structurally Related Adipates (e.g., Dibutyl Adipate)

Endpoint Result Notes

o Low toxicity (LD50 > 2 g/kg in
Acute Oral Toxicity ] ) [11[2]
rats for Dibutyl Adipate)

o None to minimal irritation in
Dermal Irritation . ) [1]
animal studies

Not a sensitizer in guinea pig
Skin Sensitization maximization study (Dibutyl [1]
Adipate at 25%)

Not genotoxic in bacterial and
Genotoxicity mammalian test systems [1]
(Dibutyl Adipate)

Experimental Protocols

The following are representative experimental protocols for the synthesis and analysis of
Dipentyl Adipate, based on established methods for similar dialkyl adipates.[3][4]

Synthesis of Dipentyl Adipate via Fischer Esterification
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Objective: To synthesize Dipentyl Adipate from adipic acid and n-pentanol.
Materials:

» Adipic acid

e n-pentanol

 Sulfuric acid (or another suitable acid catalyst like p-toluenesulfonic acid)
o Toluene (for azeotropic removal of water)

» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

e Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, separatory funnel,
rotary evaporator.

Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add adipic
acid (1.0 eq), n-pentanol (2.2 eq), and toluene.

e Add a catalytic amount of concentrated sulfuric acid (e.g., 0.02 eq).

o Heat the mixture to reflux. Water produced during the esterification will be collected in the
Dean-Stark trap.

e Continue the reaction until the theoretical amount of water has been collected, or until
TLC/GC analysis indicates the consumption of the limiting reagent (adipic acid).

o Cool the reaction mixture to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove
toluene and excess n-pentanol.

o For higher purity, the crude product can be purified by vacuum distillation.

Quality Control and Analysis

Objective: To confirm the identity and purity of the synthesized Dipentyl Adipate.
1. Gas Chromatography-Mass Spectrometry (GC-MS)

e Column: A non-polar capillary column (e.g., DB-5MS).

« Injector Temperature: 250-280 °C.

e Oven Program: Start at a suitable temperature (e.g., 100 °C), ramp up to a final temperature
(e.g., 280 °C) to ensure elution.

e Mass Spectrometer: Operated in electron ionization (El) mode, scanning a mass range of
m/z 50-500.

o Expected Outcome: A single major peak at the expected retention time. The mass spectrum
should be consistent with the structure of Dipentyl Adipate, showing characteristic fragment

ions.
2. Nuclear Magnetic Resonance (NMR) Spectroscopy
e Solvent: Deuterated chloroform (CDCI3).

e 1H NMR: Expected signals would include a triplet around 4.0 ppm (for the -O-CHz- protons),
multiplets for the other methylene groups of the pentyl chain and the adipate backbone, and
a triplet around 0.9 ppm for the terminal methyl groups.

e 13C NMR: Expected signals would include a peak around 173 ppm for the ester carbonyl
carbon, a peak around 65 ppm for the -O-CH:- carbon, and several other peaks in the
aliphatic region for the remaining methylene carbons.
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Biological Fate and Relevance to Drug Development

While specific data on Dipentyl Adipate's interaction with signaling pathways is not available,
its likely metabolic fate is through hydrolysis by esterase enzymes, a common pathway for
ester-containing compounds.[5][6] This process is relevant for understanding its
biocompatibility and potential degradation profile if used in a drug delivery system.

The biodegradation of adipate plasticizers is understood to proceed via hydrolysis of the ester
bonds, yielding adipic acid and the corresponding alcohol (n-pentanol in this case).[5][6] Adipic
acid can then be further metabolized and enter central metabolic pathways.

Caption: Metabolic pathway of Dipentyl Adipate.

In the context of drug development, while simple dialkyl adipates like Dipentyl Adipate are
primarily used as plasticizers and solvents in cosmetics, the underlying adipate chemistry is of
growing interest.[4] Polymers based on adipic acid, such as poly(glycerol adipate), are being
explored as biodegradable nanocarriers for drug delivery applications.[7][8] These polymers
offer advantages like biocompatibility and the potential for controlled drug release. The low
toxicity profile of adipate esters in general supports the biocompatibility of these related
polymers.[1][5] Therefore, understanding the fundamental properties of simple adipate esters
like Dipentyl Adipate can provide valuable insights for the design and evaluation of these
more complex drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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